Cas no 135878-02-3 (Benzenepropanal, 5-hydroxy-2-methyl-)

Benzenepropanal, 5-hydroxy-2-methyl-, is a substituted aromatic aldehyde with potential applications in organic synthesis and fragrance chemistry. Its structure combines a hydroxy group and a methyl substituent on the benzene ring, offering reactivity for further functionalization, such as condensation or reduction reactions. The compound's phenolic hydroxyl group enhances its solubility in polar solvents, while the aldehyde functionality provides a versatile site for nucleophilic additions. This makes it a valuable intermediate for synthesizing fine chemicals, pharmaceuticals, or flavor compounds. Its balanced hydrophilicity and lipophilicity may also contribute to its utility in formulations requiring controlled release or specific partitioning properties.

Benzenepropanal, 5-hydroxy-2-methyl- structure

135878-02-3 structure

Product Name:Benzenepropanal, 5-hydroxy-2-methyl-

CAS No:135878-02-3

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:832777

Update Time:2026-04-29

Benzenepropanal, 5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzenepropanal, 5-hydroxy-2-methyl-
- 3-(5-Hydroxy-2-methylphenyl)propanal
- Inchi： InChI=1S/C10H12O2/c1-8-4-5-10(12)7-9(8)3-2-6-11/h4-7,12H,2-3H2,1H3
- InChI Key： MHEPMQPZMZOKNK-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1CCC=O)O

Computed Properties

Exact Mass: 164.08376
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3

Experimental Properties

PSA: 37.3

Benzenepropanal, 5-hydroxy-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005255-250mg	5-Hydroxy-2-methylphenylpropanal	135878-02-3	97%	250mg	484.80 USD	2021-06-22
Alichem	A014005255-500mg	5-Hydroxy-2-methylphenylpropanal	135878-02-3	97%	500mg	823.15 USD	2021-06-22
Alichem	A014005255-1g	5-Hydroxy-2-methylphenylpropanal	135878-02-3	97%	1g	1,564.50 USD	2021-06-22